[4-(Pyridin-3-yloxy)phenyl]methanol
CAS No.: 1094400-75-5
Cat. No.: VC2910652
Molecular Formula: C12H11NO2
Molecular Weight: 201.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1094400-75-5 |
|---|---|
| Molecular Formula | C12H11NO2 |
| Molecular Weight | 201.22 g/mol |
| IUPAC Name | (4-pyridin-3-yloxyphenyl)methanol |
| Standard InChI | InChI=1S/C12H11NO2/c14-9-10-3-5-11(6-4-10)15-12-2-1-7-13-8-12/h1-8,14H,9H2 |
| Standard InChI Key | PFGJAPMUQQERGB-UHFFFAOYSA-N |
| SMILES | C1=CC(=CN=C1)OC2=CC=C(C=C2)CO |
| Canonical SMILES | C1=CC(=CN=C1)OC2=CC=C(C=C2)CO |
Introduction
Chemical Identity and Structure
Basic Information and Identifiers
[4-(Pyridin-3-yloxy)phenyl]methanol is uniquely identified through several standardized chemical identifiers. This organic compound has a defined molecular structure that places it within an important class of compounds used in various life science applications.
Table 1: Chemical Identifiers for [4-(Pyridin-3-yloxy)phenyl]methanol
| Parameter | Value |
|---|---|
| CAS Number | 1094400-75-5 |
| IUPAC Name | (4-pyridin-3-yloxyphenyl)methanol |
| Molecular Formula | C12H11NO2 |
| Molecular Weight | 201.22 g/mol |
| Standard InChI | InChI=1S/C12H11NO2/c14-9-10-3-5-11(6-4-10)15-12-2-1-7-13-8-12/h1-8,14H,9H2 |
| Standard InChIKey | PFGJAPMUQQERGB-UHFFFAOYSA-N |
| SMILES | C1=CC(=CN=C1)OC2=CC=C(C=C2)CO |
| Canonical SMILES | C1=CC(=CN=C1)OC2=CC=C(C=C2)CO |
| PubChem Compound ID | 43144912 |
| MDL Number | MFCD11182954 |
The compound contains a pyridine ring connected to a phenyl group through an oxygen bridge, with a hydroxymethyl group attached to the phenyl ring in the para position . This structural arrangement contributes to its particular chemical properties and potential applications.
Structural Characteristics
The molecular structure of [4-(Pyridin-3-yloxy)phenyl]methanol consists of several key components:
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A pyridine ring with the oxygen linkage at the 3-position
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An ether linkage (C-O-C) connecting the pyridine and phenyl rings
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A para-substituted phenyl ring
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A hydroxymethyl (-CH2OH) group at the 4-position of the phenyl ring
This arrangement creates a molecule with both aromatic and alcohol functional groups. The nitrogen in the pyridine ring can act as a hydrogen bond acceptor, while the hydroxyl group can function as both a hydrogen bond donor and acceptor. These characteristics make the compound potentially useful in various chemical reactions and biological interactions.
Analytical Methods and Characterization
Identification Methods
[4-(Pyridin-3-yloxy)phenyl]methanol can be identified and characterized using several analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR can provide structural confirmation
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Mass Spectrometry: Can confirm molecular weight and fragmentation pattern
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Infrared Spectroscopy (IR): Can identify functional groups such as the hydroxyl (-OH) and ether linkage
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High-Performance Liquid Chromatography (HPLC): Can assess purity and retention characteristics
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X-ray Crystallography: Can provide definitive structural information if crystals are available
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